Cas no 64145-09-1 (Acetic acid, [(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, ethyl ester)

• Product Name: Acetic acid, [(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, ethyl ester
• CAS No: 64145-09-1
• MF: C₇H₁₀N₂O₂S₂
• MW: 218.296498775482
• MDL: MFCD03856386
• CID: 1678033
• PubChem ID: 1152915
• Update Time: 2025-04-21

Acetic acid, [(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, ethyl ester
• Ethyl 2-((5-methyl-1,3,4-thiadiazol-2-yl)thio)acetate
• ethyl 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetate
• AM101071
• (5-Methyl-[1,3,4]thiadiazol-2-ylsul
• fanyl)-acetic acid ethyl ester
• ethyl [(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetate
• DTXSID80360770
• STK408063
• A867943
• DB-247131
• AKOS003330053
• (5-Methyl-[1,3,4]thiadiazol-2-ylsulfanyl)-acetic acid ethyl ester
• Ethyl2-((5-methyl-1,3,4-thiadiazol-2-yl)thio)acetate
• (5-Methyl-[1,3,4]thiadiazol-2-ylsul fanyl)-acetic acid ethyl ester
• 64145-09-1

• MDL： MFCD03856386
• Inchi： 1S/C7H10N2O2S2/c1-3-11-6(10)4-12-7-9-8-5(2)13-7/h3-4H2,1-2H3
• InChI Key： HCXLALXMJKCJFX-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)CC(=O)OCC

Computed Properties

• Exact Mass: 218.0185
• Monoisotopic Mass: 218.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 52.08